Cas no 2172034-03-4 (1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine
• CAS No: 2172034-03-4
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 6050653
• PubChem ID: 165848315
• Update Time: 2025-06-13

1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine
• EN300-1282744
• 2172034-03-4

• Inchi： 1S/C12H18ClNS/c1-9-6-10(4-5-11(9)13)7-12(2,14)8-15-3/h4-6H,7-8,14H2,1-3H3
• InChI Key： AYIJGLPOYFDGIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C)(CSC)N

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine

Introduction to 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine (CAS No. 2172034-03-4) and Its Emerging Applications in Chemical Biology

The compound 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine, identified by the CAS number 2172034-03-4, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, comprising a chlorinated aromatic ring, a methylsulfanyl side chain, and an amine functional group, make it a promising candidate for further exploration in drug discovery and molecular interactions.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of heterocyclic compounds in medicinal chemistry. The presence of the 4-chloro-3-methylphenyl moiety in this molecule suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for developing novel therapeutic agents. The methylsulfanyl group further enhances its versatility, allowing for diverse modifications and functionalizations that could improve bioavailability and target specificity.

In the context of current research, this compound has garnered attention due to its structural similarity to known bioactive molecules. Studies have demonstrated that aromatic amine derivatives often exhibit inhibitory effects on various kinases and metabolic enzymes, making them valuable scaffolds for drug development. The 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine structure provides a unique combination of lipophilicity and polarizability, which are essential properties for optimal pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its potential role in modulating signaling pathways associated with inflammation and cancer. Emerging research indicates that molecules with chloro-substituted aromatic rings can interfere with key regulatory proteins involved in these pathways. For instance, studies on related compounds have shown that such structural motifs can inhibit the activity of Janus kinases (JAKs), which are crucial mediators of cytokine signaling. The methylsulfanyl group may also contribute to this effect by enhancing binding affinity or altering conformational dynamics.

The synthesis of 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine presents an interesting challenge for organic chemists due to its complex stereochemistry. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it feasible to construct such molecules with high precision. These techniques allow researchers to fine-tune the electronic and steric properties of the compound, thereby optimizing its biological activity.

From a computational perspective, molecular docking studies have been instrumental in understanding the binding interactions of this compound with potential targets. Predictive models suggest that it may interact with proteins involved in neurotransmitter synthesis and degradation, raising the possibility of applications in neuropharmacology. Additionally, its structural features align well with those of compounds known to exhibit antimicrobial properties, suggesting potential uses in infectious disease research.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies on derivatives of this compound have shown promising results in cell-based assays, particularly in terms of inhibiting proliferation of cancer cell lines. The 4-chloro-3-methylphenyl ring appears to be a key determinant of its cytotoxicity, while the methylsulfanyl group may contribute to its ability to disrupt microtubule formation—a mechanism exploited by many chemotherapeutic agents.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular tools. The 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-amine (CAS No. 2172034-03-4) stands out as a versatile scaffold that could be adapted for multiple therapeutic applications. Its unique combination of structural features makes it an attractive candidate for further investigation by researchers worldwide.

In conclusion, this compound exemplifies the intersection of chemistry and biology at its finest. By leveraging cutting-edge synthetic techniques and computational methods, scientists can unlock its full potential as a tool for advancing medical research. As more data becomes available on its biological activities and pharmacological properties, it is likely that new opportunities will emerge for translating these findings into tangible benefits for patients.